4-methoxy-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-methoxy-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H15F3N4O3S2/c1-29-12-8-6-11(7-9-12)16(28)24-17-25-26-18(31-17)30-10-15(27)23-14-5-3-2-4-13(14)19(20,21)22/h2-9H,10H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key: WPMWIJMQWUCCSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H15F3N4O3S2
• Molecular Weight: 468.5 g/mol

Description

4-methoxy-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C19H15F3N4O3S2 and its molecular weight is 468.47. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study by Pişkin, Canpolat, and Öztürk (2020) explored the synthesis and characterization of zinc phthalocyanine derivatives with potential for photodynamic therapy (PDT). These compounds demonstrated significant fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yields, making them valuable for Type II PDT mechanisms aimed at treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Analgesic Agents

Research by Abu‐Hashem, Al-Hussain, and Zaki (2020) focused on the synthesis of novel compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds were found to be potent inhibitors of COX-2, with high selectivity indices, suggesting their potential application as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Inhibition of Tumor-Associated Carbonic Anhydrase IX

Ilies et al. (2003) developed a series of halogenated sulfonamides with the ability to inhibit the tumor-associated isozyme carbonic anhydrase IX. These inhibitors are significant for their potential applications as antitumor agents, highlighting the importance of designing selective inhibitors for therapeutic uses (Ilies et al., 2003).

Nematocidal Activity

Liu, Wang, Zhou, and Gan (2022) synthesized novel 1,2,4-oxadiazole derivatives with 1,3,4-thiadiazole amide moiety, demonstrating good nematocidal activity against Bursaphelenchus xylophilus. These findings indicate the compounds' potential as lead compounds for nematicide development (Liu, Wang, Zhou, & Gan, 2022).

Antimicrobial Agents

Sah, Bidawat, Seth, and Gharu (2014) investigated the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, exhibiting moderate antimicrobial activity against pathogenic bacterial strains. These compounds' structures and activities suggest their use as antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014).